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Compound of Interest

Compound Name:
(4S)-4,5-dihydroxy-2-oxopentanoic

acid

Cat. No.: B144818 Get Quote

Technical Guide: (4S)-4,5-dihydroxy-2-
oxopentanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (4S)-4,5-dihydroxy-2-oxopentanoic
acid, a significant keto acid involved in microbial metabolism. This document outlines its

chemical identity, including synonyms and CAS number, and delves into its role in the D-xylose

degradation pathway.

Chemical Identity and Properties
(4S)-4,5-dihydroxy-2-oxopentanoic acid is a chiral organic compound with the molecular

formula C₅H₈O₅. Its identity is crucial for researchers in the fields of biochemistry and drug

development.

Table 1: Synonyms and CAS Number for (4S)-4,5-dihydroxy-2-oxopentanoic Acid
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Attribute Value

IUPAC Name (4S)-4,5-dihydroxy-2-oxopentanoic acid

CAS Number 53857-83-3

Synonyms

3-Deoxy-D-pentulosonic acid, 2-Keto-3-deoxy-

D-xylonic acid, (S)-4,5-dihydroxy-2-

oxopentanoic acid

Metabolic Significance: The Weimberg Pathway
(4S)-4,5-dihydroxy-2-oxopentanoic acid, also known as 3-Deoxy-D-pentulosonic acid, is a

key intermediate in the Weimberg pathway, a metabolic route for the degradation of D-xylose

observed in some microorganisms, notably bacteria of the Pseudomonas genus.[1] This

pathway is of interest to researchers studying microbial metabolism and biofuel production.

The pathway begins with the oxidation of D-xylose and proceeds through a series of enzymatic

reactions, culminating in the formation of pyruvate and glycolaldehyde from the cleavage of 3-

deoxy-D-pentulosonic acid.[1]

Below is a diagram illustrating the core steps of the Weimberg pathway leading to and from

(4S)-4,5-dihydroxy-2-oxopentanoic acid.
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Caption: The Weimberg pathway for D-xylose degradation.

Experimental Protocols
While a specific, detailed experimental protocol for the de novo chemical synthesis of (4S)-4,5-
dihydroxy-2-oxopentanoic acid is not readily available in the surveyed literature, its
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enzymatic synthesis and the synthesis of related compounds provide valuable insights for

researchers.

Enzymatic Synthesis of D-Xylonate (a precursor):

An efficient method for the multigram synthesis of D-xylonate, the precursor to (4S)-4,5-
dihydroxy-2-oxopentanoic acid in the Weimberg pathway, has been described. This

chemoenzymatic process utilizes a recombinant xylose dehydrogenase from Caulobacter

crescentus.

Key Methodological Steps:

Reaction Mixture: The reaction is typically carried out in an ammonium bicarbonate buffer

(e.g., 10 mM, pH 8.0).

Substrates: D-xylose is used as the primary substrate, with acetaldehyde as a co-substrate

for cofactor regeneration.

Enzymes: A cell-free extract containing overexpressed xylose dehydrogenase and a

commercially available alcohol dehydrogenase are used.

Cofactor: NAD+ is required as a cofactor and is regenerated in situ.

pH Control: The pH of the reaction is maintained at 8.0 by the addition of a base (e.g., 8 M

NaOH).

Product Isolation: The volatile buffer and byproducts can be removed by evaporation,

simplifying product isolation.

Synthesis of 2-keto-3-deoxy-D-xylonate (an analogue):

A practical synthesis for the closely related 2-keto-3-deoxy-D-xylonate has been developed,

which may be adaptable.[2]

Key Methodological Steps:[2]

Starting Materials: The synthesis starts with the reaction of the anion of ethyl 2-[(tert-

butyldimethylsilyl)oxy]-2-(dimethoxy phosphoryl) acetate with enantiopure glyceraldehyde
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acetonide.[2]

Intermediate Formation: This reaction yields O-silyl-enol esters.[2]

Deprotection: A global deprotection step is then carried out to yield the final product.[2]

Researchers aiming to synthesize (4S)-4,5-dihydroxy-2-oxopentanoic acid could potentially

adapt these methodologies, for instance, by using the enzymatically synthesized D-xylonate as

a starting material for subsequent chemical or enzymatic conversion steps. Further research

into the specific D-xylonate dehydratase and 3-deoxy-D-pentulosonate aldolase enzymes from

organisms known to possess the Weimberg pathway could lead to a complete enzymatic

synthesis of the target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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